5-((Z)-1-{2-[(3-isopropoxypropyl)amino]-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}methylidene)-3-pentyl-2-thioxo-1,3-thiazolan-4-one

Specification

• Molecular Formula: C24H32N4O3S2
• Molecular Weight: 488.7 g/mol
• IUPAC Name: (5Z)-5-[[7-methyl-4-oxo-2-(3-propan-2-yloxypropylamino)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-pentyl-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C24H32N4O3S2/c1-5-6-7-12-27-23(30)19(33-24(27)32)14-18-21(25-11-8-13-31-16(2)3)26-20-10-9-17(4)15-28(20)22(18)29/h9-10,14-16,25H,5-8,11-13H2,1-4H3/b19-14-
• Standard InChI Key: QNIMOXKQQIVMLF-RGEXLXHISA-N
• Isomeric SMILES: CCCCCN1C(=O)/C(=C/C2=C(N=C3C=CC(=CN3C2=O)C)NCCCOC(C)C)/SC1=S
• Canonical SMILES: CCCCCN1C(=O)C(=CC2=C(N=C3C=CC(=CN3C2=O)C)NCCCOC(C)C)SC1=S

Introduction

The compound 5-((Z)-1-{2-[(3-isopropoxypropyl)amino]-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}methylidene)-3-pentyl-2-thioxo-1,3-thiazolan-4-one is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to a class of thiazolidinone derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and anti-diabetic effects.

Synthesis Methods

The synthesis of this compound typically involves several key steps:

• Condensation Reactions: Often involves the condensation between a thiazole derivative and a pyrido[1,2-a]pyrimidine precursor.

• Multi-Step Organic Reactions: Requires careful control of reaction conditions such as temperature, pH, and reaction time to optimize yield and purity.

• Analytical Techniques: Techniques like thin-layer chromatography (TLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are essential for monitoring the progress of the reactions and confirming the structure of the synthesized compound.

Biological Activities and Potential Applications

Compounds with similar structural features exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-diabetic effects. The specific biological activities of 5-((Z)-1-{2-[(3-isopropoxypropyl)amino]-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}methylidene)-3-pentyl-2-thioxo-1,3-thiazolan-4-one are not extensively documented, but its structural characteristics suggest potential applications in medicinal chemistry.

Comparison with Similar Compounds

Compound Name	Structural Features	Biological Activity
3-isobutyl-5-((Z)-1-{2-[...]}	Pyrido-pyrimidine core	Antitumor
6-methyl-4-oxo-1,6,7,8,9,9a-hexahydro-pyrido(1,2-a)	Bicyclic structure	Antimicrobial
4-(4-Fluorophenyl)-6-isopropyl...	Contains similar thiazole	Cardiovascular effects

Future Research Directions

Further studies are warranted to explore the full therapeutic potential and mechanisms of action of 5-((Z)-1-{2-[(3-isopropoxypropyl)amino]-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}methylidene)-3-pentyl-2-thioxo-1,3-thiazolan-4-one. This includes in-depth investigations into its pharmacokinetic profile and potential interactions with biological targets.